Cas no 149427-84-9 (5-(2-hydroxyethyl)pyrrolidin-2-one)

• Product Name: 5-(2-hydroxyethyl)pyrrolidin-2-one
• CAS No: 149427-84-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD09032652
• CID: 100235
• PubChem ID: 10855476
• Update Time: 2025-07-20

5-(2-hydroxyethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyethyl)-2-Pyrrolidinone
• 2-Pyrrolidinone,5-(2-hydroxyethyl)-
• 5-(2-hydroxyethyl)pyrrolidin-2-one
• (S)-5-(2-hydroxy-ethyl)-pyrrolidin-2-one
• 2-Pyrrolidinone,5-(2-hydroxyethyl)
• 5-(2-HYDROXY-ETHYL)-PYRROLIDIN-2-ONE
• 5(S)-(2-hydroxyethyl)pyrrolidin-2-one
• AT18821
• 5-hydroxyethylpyrrolidone
• GPVDPHDTYDBCAI-UHFFFAOYSA-N
• EN300-269464
• FT-0742977
• SCHEMBL2984521
• 149427-84-9
• DTXSID70445924
• CS-0215642
• AKOS006329825
• 2-Pyrrolidinone, 5-(2-hydroxyethyl)-

• MDL： MFCD09032652
• Inchi： 1S/C6H11NO2/c8-4-3-5-1-2-6(9)7-5/h5,8H,1-4H2,(H,7,9)
• InChI Key： GPVDPHDTYDBCAI-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCO)N1

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 342.4±15.0 °C at 760 mmHg
• Flash Point: 160.9±20.4 °C
• PSA: 49.33000
• LogP: -0.02380
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5-(2-hydroxyethyl)pyrrolidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-(2-hydroxyethyl)pyrrolidin-2-one

Introduction to 5-(2-hydroxyethyl)pyrrolidin-2-one (CAS No. 149427-84-9)

5-(2-hydroxyethyl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 149427-84-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidinone class, characterized by a six-membered ring containing one nitrogen atom and a carbonyl group. The presence of a 2-hydroxyethyl side chain introduces unique functional properties, making it a versatile scaffold for medicinal chemistry applications.

The structural features of 5-(2-hydroxyethyl)pyrrolidin-2-one contribute to its potential biological activity. The pyrrolidinone core is a common motif in bioactive molecules, often found in natural products and synthetic drugs due to its ability to interact with biological targets such as enzymes and receptors. The hydroxyethyl group enhances solubility and binding affinity, which are critical factors in drug design. This compound’s molecular architecture suggests possible applications in the development of small-molecule inhibitors, modulators, or even pharmacophores for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 5-(2-hydroxyethyl)pyrrolidin-2-one as a key intermediate in the synthesis of novel pharmacological agents. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have explored its use in generating compounds with potential anti-inflammatory, anticancer, or neuroprotective effects. The ability to modify the hydroxyethyl moiety provides a strategic advantage in optimizing drug-like characteristics such as metabolic stability, pharmacokinetics, and target specificity.

In the context of drug discovery pipelines, 5-(2-hydroxyethyl)pyrrolidin-2-one has been utilized in high-throughput screening (HTS) campaigns to identify lead compounds for various therapeutic indications. Its structural simplicity yet functional diversity make it an attractive candidate for virtual screening and experimental validation. Studies have demonstrated its role in generating libraries of compounds that exhibit inhibitory activity against enzymes implicated in metabolic disorders and infectious diseases. The integration of machine learning algorithms with traditional pharmacophore modeling has further accelerated the process of identifying promising derivatives of this scaffold.

The chemical synthesis of 5-(2-hydroxyethyl)pyrrolidin-2-one involves well-established methodologies, including condensation reactions between appropriately substituted pyrrolidines and hydroxymethylenating agents. Advances in synthetic techniques have improved yield and purity, facilitating its use in downstream applications. For example, catalytic hydrogenation and asymmetric synthesis strategies have been employed to enhance enantioselectivity, which is crucial for drugs targeting chiral biological receptors. These innovations underscore the compound’s importance as a building block in modern medicinal chemistry.

From a biological perspective, the hydroxyethyl group in 5-(2-hydroxyethyl)pyrrolidin-2-one plays a pivotal role in modulating interactions with biological targets. This region can engage in hydrogen bonding or hydrophobic interactions, influencing binding affinity and selectivity. Experimental data from enzyme kinetics studies indicate that subtle modifications to this side chain can significantly alter pharmacological potency and efficacy. Such findings highlight the need for rigorous structure-activity relationship (SAR) studies to fully exploit the therapeutic potential of this compound.

The pharmaceutical industry has shown interest in leveraging 5-(2-hydroxyethyl)pyrrolidin-2-one for developing next-generation therapeutics. Collaborative efforts between academia and industry have led to innovative approaches in optimizing its derivatives for clinical use. Preclinical studies have explored its efficacy in models of inflammation and neurodegeneration, demonstrating promising results that warrant further investigation. These findings align with broader trends in drug development toward targeting complex diseases using multifunctional small molecules.

Future research directions may focus on exploring novel synthetic routes to enhance scalability and sustainability while maintaining high chemical purity. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics could uncover new applications for this compound beyond traditional pharmaceuticals. The growing emphasis on green chemistry principles may also drive innovations in synthesizing 5-(2-hydroxyethyl)pyrrolidin-2-one using environmentally benign methods.

In summary,5-(2-hydroxyethyl)pyrrolidin-2-one (CAS No. 149427-84-9) represents a valuable asset in medicinal chemistry due to its structural versatility and functional adaptability. Its role as a key intermediate and pharmacophore continues to inspire research across multiple disciplines. As our understanding of biological systems evolves, compounds like this are poised to play an increasingly critical role in addressing unmet medical needs through innovative drug design strategies.